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Unable to Identify a Unique "L319 Compound"
for Structural Analysis

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: L319

Cat. No.: B15578489

A comprehensive search for a compound specifically designated as "L319" has yielded
ambiguous results, preventing the creation of a detailed technical guide as requested. The
scientific and chemical databases contain multiple compounds with similar but distinct
identifiers, making it impossible to proceed with a structural analysis without further clarification.

The term "L319 compound" does not uniquely identify a single chemical entity in the available
literature. Several different compounds were identified that could potentially be misidentified as
"L319," each with distinct structural features, mechanisms of action, and therapeutic targets.

To proceed with your request for an in-depth technical guide, please provide a more specific
identifier for the compound of interest. This could include:

A full chemical name (e.g., IUPAC name)

A common or trade name (e.g., Ibipinabant)

A unique identification number such as a CAS Registry Number, PubChem CID, or
DrugBank ID.

The therapeutic class or mechanism of action to which the compound belongs.

For your reference, the following compounds were identified during the initial search, which
may assist in clarifying your request:
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e SLV319 (Ibipinabant): A cannabinoid type 1 (CB1) receptor antagonist developed for the
treatment of obesity.[1]

e AT791 and E6446: Inhibitors of Toll-like receptor 7 (TLR7) and Toll-like receptor 9 (TLR9)
signaling.[2]

e ML3000: An inhibitor of 5-lipoxygenase (5-LOX) and cyclooxygenase-1/2 (COX-1/2).[3]

o AT-7519: A selective inhibitor of certain Cyclin-Dependent Kinases (CDKSs) investigated for
the treatment of cancers.[4]

Once a specific compound is identified, a detailed technical guide can be developed, including
the requested data tables, experimental protocols, and visualizations of signaling pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 3/3 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15578489?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15578489?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

